Cas no 287107-87-3 ((R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate)
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate is a chiral intermediate widely used in asymmetric synthesis and pharmaceutical research. Its key structural features include a pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group and an ethoxycarbonyl-substituted propionyl moiety, enhancing its utility in stereoselective transformations. The Boc group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. The compound’s high enantiopurity makes it valuable for constructing complex molecules, particularly in peptidomimetics and bioactive compound synthesis. Its well-defined reactivity profile facilitates controlled modifications, making it a preferred choice for medicinal chemistry and process development. The ethoxy ester further provides versatility for subsequent functionalization via hydrolysis or transesterification.
287107-87-3 structure
Product Name:(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
CAS No:287107-87-3
MF:C14H23NO5
MW:285.336124658585
MDL:MFCD06657148
CID:891852
PubChem ID:72698656
Update Time:2025-10-15
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(2-ETHOXYCARBONYL-ACETYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (R)-tert-butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
- tert-butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
- 287107-87-3
- AS-42475
- (R)-TERT-BUTYL2-(3-ETHOXY-3-OXOPROPANOYL)PYRROLIDINE-1-CARBOXYLATE
- TERT-BUTYL (2R)-2-(3-ETHOXY-3-OXOPROPANOYL)PYRROLIDINE-1-CARBOXYLATE
- (R)-1-BOC-2-(3-ETHOXY-3-OXOPROPANOYL)PYRROLIDINE
- Ethyl (R)-1-Boc-b-oxo-2-pyrrolidinepropanoate
- CS-0343107
- DB-362319
- MFCD06657148
- AKOS027252752
- (R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate
-
- MDL： MFCD06657148
- Inchi： 1S/C14H23NO5/c1-5-19-12(17)9-11(16)10-7-6-8-15(10)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3/t10-/m1/s1
- InChI Key： SHPVYSDLQWCDJP-SNVBAGLBSA-N
- SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1C(CC(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 285.15762283g/mol
- Monoisotopic Mass: 285.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.9Ų
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB449408-250 mg |
(R)-1-Boc-2-(3-ethoxy-3-oxopropanoyl)pyrrolidine, 95%; . |
287107-87-3 | 95% | 250mg |
€238.20 | 2023-04-22 | |
| abcr | AB449408-1 g |
(R)-1-Boc-2-(3-ethoxy-3-oxopropanoyl)pyrrolidine, 95%; . |
287107-87-3 | 95% | 1g |
€518.20 | 2023-04-22 | |
| Chemenu | CM314524-1g |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 95% | 1g |
$181 | 2024-07-28 | |
| Chemenu | CM314524-5g |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 95% | 5g |
$632 | 2024-07-28 | |
| TRC | A715365-10mg |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A715365-50mg |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A715365-100mg |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Alichem | A109011357-5g |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 95% | 5g |
$1015.74 | 2023-09-02 | |
| Chemenu | CM314524-5g |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 95% | 5g |
$959 | 2021-08-18 | |
| Ambeed | A490244-250mg |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate |
287107-87-3 | 95% | 250mg |
$62.0 | 2025-02-26 |
(R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
287107-87-3 ((R)-tert-Butyl 2-(3-ethoxy-3-oxopropanoyl)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
